4-Iodooxepane
Description
However, the available materials describe structurally distinct iodo-substituted aromatic compounds, such as 4-iodophenyl isothiocyanate, 4'-iodoacetophenone, and 4-iodophenyl isocyanate. These compounds share the presence of an iodine atom on a phenyl ring but differ significantly in functional groups and applications compared to 4-Iodooxepane. Below, we analyze the provided compounds and highlight their properties, synthesis, and uses, acknowledging the gap in direct data for the requested molecule.
Properties
Molecular Formula |
C6H11IO |
|---|---|
Molecular Weight |
226.06 g/mol |
IUPAC Name |
4-iodooxepane |
InChI |
InChI=1S/C6H11IO/c7-6-2-1-4-8-5-3-6/h6H,1-5H2 |
InChI Key |
FAXNPZZWYIGPAU-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCOC1)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Iodo-Substituted Compounds
Table 1: Key Properties of Iodo-Substituted Compounds
Chemical Reactivity and Stability
- 4-Iodophenyl isothiocyanate : Exhibits moderate thermal stability (melting point 70–76°C) and reactivity due to the electron-withdrawing iodine and isothiocyanate groups. It is used in nucleophilic substitution reactions and as a linker in bioconjugation .
- 4'-Iodoacetophenone: The ketone group facilitates electrophilic aromatic substitution, while the iodine atom enhances regioselectivity in cross-coupling reactions (e.g., Suzuki-Miyaura). Its higher melting point (86°C) suggests greater crystallinity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
